Cas no 1557511-25-7 (2-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

2-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a tert-butyl substituent at the 2-position. This structure imparts stability and steric hindrance, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid fused-ring system enhances binding affinity in medicinal chemistry applications, particularly in the development of kinase inhibitors and other biologically active molecules. The tert-butyl group improves lipophilicity, aiding in membrane permeability and bioavailability. This compound is typically utilized in research settings for its versatility in functionalization and its role in constructing complex molecular architectures. High purity and consistent quality are critical for reproducible results in synthetic applications.
2-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure
1557511-25-7 structure
Product Name:2-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
CAS No:1557511-25-7
MF:C10H17N3
MW:179.262081861496
CID:5740496
PubChem ID:136312239
Update Time:2025-10-31

2-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

    • EN300-1119325
    • SCHEMBL17481981
    • 2-tert-Butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
    • 1557511-25-7
    • Pyrazolo[1,5-a]pyrimidine, 2-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-
    • 2-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
    • Inchi: 1S/C10H17N3/c1-10(2,3)8-7-9-11-5-4-6-13(9)12-8/h7,11H,4-6H2,1-3H3
    • InChI Key: RBPWBRULTBRJNS-UHFFFAOYSA-N
    • SMILES: N12C(=CC(C(C)(C)C)=N1)NCCC2

Computed Properties

  • Exact Mass: 179.142247555g/mol
  • Monoisotopic Mass: 179.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.8Ų

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 307.0±21.0 °C(Predicted)
  • pka: 5.04±0.20(Predicted)

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Additional information on 2-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

Recent Advances in the Study of 2-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1557511-25-7)

The compound 2-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine (CAS: 1557511-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic scaffold is a key structural motif in medicinal chemistry, often utilized in the development of kinase inhibitors and other bioactive molecules. Recent studies have explored its synthesis, pharmacological properties, and mechanism of action, positioning it as a promising candidate for drug discovery.

One of the most notable advancements in the study of this compound is its role as a selective inhibitor of specific protein kinases. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The study highlighted the compound's ability to induce apoptosis in cancer cell lines, suggesting its potential as an anticancer agent. Structural optimization efforts have further improved its pharmacokinetic properties, including solubility and metabolic stability.

In addition to its anticancer properties, recent investigations have explored the compound's utility in treating neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience revealed that certain analogs of 2-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine can modulate the activity of glycogen synthase kinase-3β (GSK-3β), a key player in Alzheimer's disease pathogenesis. These findings open new avenues for the development of neuroprotective therapies.

The synthetic routes to 2-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine have also been refined in recent years. A 2023 publication in Organic Letters described a novel one-pot synthesis method that significantly improves yield and reduces byproduct formation. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-based therapeutics. Issues such as off-target effects and formulation stability need to be addressed in future studies. However, the compound's versatile scaffold and demonstrated bioactivity make it a compelling subject for ongoing research in chemical biology and drug discovery.

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